Cas no 1110813-31-4 (Dacomitinib)

Dacomitinib structure

Product Name:Dacomitinib

CAS No:1110813-31-4

MF:C₂₄H₂₅ClFN₅O₂

MW:469.939007520676

MDL:MFCD19443734

CID:822341

PubChem ID:354335600

Update Time:2025-04-19

Dacomitinib Chemical and Physical Properties

Names and Identifiers

- pf-299804
- Dacomitinib
- Dacomitinib (PF299804, PF299)
- (E)-N-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]-4-piperidin-1-ylbut-2-enamide
- Dacomitinib (PF299804)
- PF299804
- (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]-4-(1-piperidinyl)-2-butenamide
- (2e)-N-{4-[(3-Chloro-4-Fluorophenyl)amino]-7-Methoxyquinazolin-6-Yl}-4-(Piperidin-1-Yl)but-2-Enamide
- Dacomitinib [USAN]
- Dacomitinib,PF299804
- dacomitinib (pan-HER inhibitor)
- PF-299
- (E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxyquinazolin-6-yl]-4-(piperidin-1-yl)but-2-enamide
- pf00299804
- PF299
- 2XJX250C20
- (E)-N-(4-((3-chloro-4-fluorophenyl)aMino)-7-Methoxyquinazolin-6-yl)-4-(piperidin-1-yl)but-2-enaMide
- C24H25ClFN5O2
- Dacomitinib [USAN:INN]
- dac
- Viz
- PF-00299804
- PF-00299804-03
- PF 00299804
- AC-25915
- BDBM112499
- MLS006011275
- 2-Butenamide, N-[4-[(3-chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]-4-(1-piperidinyl)-, (2E)-; (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]-4-(1-piperidinyl)-2-butenamide; Dacomitinib; PF 00299804; PF 299; PF 299804
- s2727
- J-500784
- PF-299804 (Dacomitinib PF-00299804)
- SW219155-1
- CHEBI:91466
- SMR004703025
- MFCD19443734
- (2E)-N-(4-((3-CHLORO-4-FLUOROPHENYL)AMINO)-7-METHOXYQUINAZOLIN-6-YL)-4-PIPERIDIN-1-YLBUT-2-ENAMIDE
- PF 00299804-03
- NSC765888
- CS-0500
- DTXSID50149493
- BRD-K57169635-001-04-5
- AS-57686
- (E)-N-[4-[(3-chloro-4-fluorophenyl)amino]-7-methoxyquinazolin-6-yl]-4-piperidin-1-ylbut-2-enamide
- NSC-800084
- Dacomitinib (PF-00299804)
- Dacomitinib anhydrous
- DB11963
- NSC-765888
- NSC800084
- DACOMITINIB [WHO-DD]
- CHEBI:132268
- D5450
- (2E)-N-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]-4-(piperidin-1-yl)but-2-enamide
- Q17130597
- (E)-N-(4-(3-Chloro-4-fluorophenylamino)-7-methoxyquinazolin-6-yl)-4-(piperidin-1-yl)but-2-enamide
- 2-Butenamide, N-(4-((3-chloro-4-fluorophenyl)amino)-7-methoxy-6-quinazolinyl)-4-(1-piperidinyl)-, (2E)-
- HY-13272
- PF-299804 (Dacomitinib,PF-00299804)?
- EX-A030
- CCG-264987
- NCGC00263185-10
- US8623883, No. 2
- NS00072953
- NCGC00263185-09
- CHEMBL2110732
- UNII-2XJX250C20
- GTPL7422
- DACOMITINIB [INN]
- SDCCGSBI-0646934.P001
- Dacomitinib (INN)
- Dacomitinib (PF299804, PF-00299804)
- BCP02530
- EN300-7406881
- AKOS025401818
- D09883
- DA-56723
- dacomitinibum
- 1110813-31-4
- MDL： MFCD19443734
- Inchi： 1S/C24H25ClFN5O2/c1-33-22-14-20-17(24(28-15-27-20)29-16-7-8-19(26)18(25)12-16)13-21(22)30-23(32)6-5-11-31-9-3-2-4-10-31/h5-8,12-15H,2-4,9-11H2,1H3,(H,30,32)(H,27,28,29)/b6-5+
- InChI Key： LVXJQMNHJWSHET-AATRIKPKSA-N
- SMILES： ClC1=C(C=CC(=C1)NC1=C2C(C=C(C(=C2)NC(/C=C/CN2CCCCC2)=O)OC)=NC=N1)F

Computed Properties

Exact Mass: 469.16800
Monoisotopic Mass: 469.1680809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 665
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.4
XLogP3: 4.4

Experimental Properties

Density: 1.344
Boiling Point: 665.7±55.0°C at 760 mmHg
Flash Point: 356.4±31.5 °C
PSA: 82.87000
LogP: 5.81550
Vapor Pressure: 0.0±2.0 mmHg at 25°C

Dacomitinib Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H110
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Dacomitinib Customs Data

HS CODE：29335990

Dacomitinib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S2727-10mM (1mL in DMSO)	Dacomitinib	1110813-31-4	99.81%	10mM (1mL in DMSO)	¥1942.14	2023-09-15
S e l l e c k ZHONG GUO	S2727-5mg	Dacomitinib	1110813-31-4	99.81%	5mg	¥1419.76	2023-09-15
S e l l e c k ZHONG GUO	S2727-10mg	Dacomitinib (PF-00299804)	1110813-31-4	99.84%	10mg	￥2600.03	2022-04-26
S e l l e c k ZHONG GUO	S2727-50mg	Dacomitinib	1110813-31-4	99.81%	50mg	¥7964.81	2023-09-15
S e l l e c k ZHONG GUO	S2727-200mg	Dacomitinib (PF-00299804)	1110813-31-4	99.84%	200mg	￥20229.3	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0330-5MG	Dacomitinib	1110813-31-4		5mg	¥1364.05	2023-09-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0330-25MG	Dacomitinib	1110813-31-4		25mg	¥4395.7	2023-09-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D129347-250mg	Dacomitinib	1110813-31-4	≥99%	250mg	¥2265.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D129347-50mg	Dacomitinib	1110813-31-4	≥99%	50mg	¥720.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D129347-10mg	Dacomitinib	1110813-31-4	≥99%	10mg	¥185.90	2023-09-03

Dacomitinib Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:1110813-31-4)达克替尼

Order Number:LE25955554;LE861

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1110813-31-4)Dacomitinib (PF299804)

Order Number:sfd5101

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Dacomitinib Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

Related Categories

1110813-31-4 (Dacomitinib) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1110813-31-4)达克替尼

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:1110813-31-4)Dacomitinib (PF299804)

Purity:99.9%

Quantity:200kg

Price ($):Inquiry